Cas no 2877643-99-5 (2-(methylsulfanyl)-4-{3-(pyrazin-2-yloxy)methylpyrrolidin-1-yl}pyrimidine-5-carbonitrile)

• Product Name: 2-(methylsulfanyl)-4-{3-(pyrazin-2-yloxy)methylpyrrolidin-1-yl}pyrimidine-5-carbonitrile
• CAS No: 2877643-99-5
• MF: C₁₅H₁₆N₆OS
• MW: 328.392140388489
• CID: 5329590
• Update Time: 2025-06-08

2-(methylsulfanyl)-4-{3-(pyrazin-2-yloxy)methylpyrrolidin-1-yl}pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-4-[3-[(2-pyrazinyloxy)methyl]-1-pyrrolidinyl]-5-pyrimidinecarbonitrile
• 2-(methylsulfanyl)-4-{3-(pyrazin-2-yloxy)methylpyrrolidin-1-yl}pyrimidine-5-carbonitrile

• Inchi： 1S/C15H16N6OS/c1-23-15-19-7-12(6-16)14(20-15)21-5-2-11(9-21)10-22-13-8-17-3-4-18-13/h3-4,7-8,11H,2,5,9-10H2,1H3
• InChI Key： ONAGLFDCTCXRKU-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C(C#N)C(N2CCC(COC3=NC=CN=C3)C2)=N1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 549.3±50.0 °C(Predicted)
• pka: 3.19±0.40(Predicted)

Additional information on 2-(methylsulfanyl)-4-{3-(pyrazin-2-yloxy)methylpyrrolidin-1-yl}pyrimidine-5-carbonitrile

Introduction to 2-(methylsulfanyl)-4-{3-(pyrazin-2-yloxy)methylpyrrolidin-1-yl}pyrimidine-5-carbonitrile (CAS No. 2877643-99-5)

2-(methylsulfanyl)-4-{3-(pyrazin-2-yloxy)methylpyrrolidin-1-yl}pyrimidine-5-carbonitrile, identified by its CAS number 2877643-99-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a pyrimidine core, which is a common scaffold in many bioactive molecules. The presence of a methylsulfanyl group at the 2-position and a pyrazin-2-yloxy moiety at the 4-position, linked to a methylpyrrolidin-1-yl group, contributes to its unique chemical and biological properties. The carbonitrile functional group at the 5-position further enhances its reactivity and potential for further derivatization, opening up avenues for structural optimization and drug development.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various disease pathways. The pyrimidine derivatives, including 2-(methylsulfanyl)-4-{3-(pyrazin-2-yloxy)methylpyrrolidin-1-yl}pyrimidine-5-carbonitrile, have shown potential in modulating enzymes and receptors involved in cancer, inflammation, and other metabolic disorders. The structural features of this compound make it an attractive candidate for further investigation as a lead compound in drug discovery.

One of the most compelling aspects of this molecule is its ability to interact with biological targets in a highly specific manner. The pyrazin-2-yloxy group, in particular, has been identified as a key pharmacophore in several drug candidates, contributing to their binding affinity and selectivity. This region allows for optimal positioning within the active site of target proteins, facilitating effective inhibition or modulation. Additionally, the methylsulfanyl group can participate in hydrogen bonding or hydrophobic interactions, further stabilizing the binding interaction.

Recent studies have highlighted the importance of pyrimidine-based compounds in addressing unmet medical needs. For instance, derivatives of pyrimidine have been explored as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The structural motif present in 2-(methylsulfanyl)-4-{3-(pyrazin-2-yloxy)methylpyrrolidin-1-yl}pyrimidine-5-carbonitrile aligns well with this trend, suggesting its potential as a starting point for developing novel therapeutics.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex heterocyclic framework efficiently. The introduction of the carbonitrile group at the 5-position can be achieved through cyanation reactions or through the use of cyano-substituted precursors.

The pharmacological evaluation of 2-(methylsulfanyl)-4-{3-(pyrazin-2-yloxy)methylpyrrolidin-1-yl}pyrimidine-5-carbonitrile has revealed intriguing biological activities. Preliminary in vitro studies indicate that this compound exhibits inhibitory effects on certain enzymes implicated in disease pathways. For example, it has shown potential as an inhibitor of Janus kinases (JAKs), which are overexpressed in various inflammatory conditions and cancers. Additionally, its interaction with other signaling pathways has been explored, suggesting broad therapeutic applications.

The development of drug candidates often involves rigorous optimization processes to enhance potency, selectivity, and pharmacokinetic properties. Structural modifications based on the core scaffold of 2-(methylsulfanyl)-4-{3-(pyrazin-2-yloxy)methylpyrrolidin-1-yl}pyrimidine-5-carbonitrile can lead to improved drug-like characteristics. For instance, variations in the substitution pattern around the pyrimidine ring or modifications to the attached functional groups can significantly influence biological activity.

In conclusion,2-(methylsulfanyl)-4-{3-(pyrazin-2-yloxy)methylpyrrolidin-1-yl}pyrimidine-5-carbonitrile (CAS No. 2877643-99-5) represents a promising compound with significant potential in pharmaceutical research. Its unique molecular architecture and demonstrated biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into disease mechanisms and target interactions,this compound will likely play a vital role in advancing drug discovery efforts across multiple therapeutic areas.